![molecular formula C17H14N4S B286867 3,6-Bis(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B286867.png)
3,6-Bis(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
3,6-Bis(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as BMTT, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. BMTT is a member of the triazolothiadiazole family, which has been studied for their diverse biological activities.
Mechanism of Action
The mechanism of action of 3,6-Bis(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to work by inhibiting various enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of cancer cells and bacteria. In vivo studies have shown that this compound can reduce inflammation and pain in animal models of arthritis and other inflammatory diseases. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
3,6-Bis(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments, including its high purity and stability. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, this compound has some limitations, including its low solubility in water, which can make it difficult to use in some experiments. This compound also has a relatively short half-life, which can limit its effectiveness in some applications.
Future Directions
There are several future directions for research on 3,6-Bis(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its derivatives. One area of research is the development of new this compound derivatives with improved activity and selectivity against specific targets. Another area of research is the development of new materials based on this compound and its derivatives for use in various applications such as organic electronics and catalysis. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various diseases.
Synthesis Methods
The synthesis of 3,6-Bis(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved through various methods, including the reaction of 3-methylphenyl hydrazine and 2,4-dimercapto-5-methyl-1,3,4-triazole in the presence of a suitable catalyst. The reaction proceeds under mild conditions and yields a high purity product.
Scientific Research Applications
3,6-Bis(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields such as medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, this compound and its derivatives have shown promising activity against various diseases such as cancer, bacterial and fungal infections, and inflammation. In materials science, this compound has been used as a building block for the synthesis of new materials with unique properties such as high thermal stability and conductivity. In organic electronics, this compound has been used as a hole-transporting material in organic solar cells.
Properties
Molecular Formula |
C17H14N4S |
---|---|
Molecular Weight |
306.4 g/mol |
IUPAC Name |
3,6-bis(3-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C17H14N4S/c1-11-5-3-7-13(9-11)15-18-19-17-21(15)20-16(22-17)14-8-4-6-12(2)10-14/h3-10H,1-2H3 |
InChI Key |
JTRSXTYSZVYXIO-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC(=C1)C2=NN=C3N2N=C(S3)C4=CC(=CC=C4)C |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NN=C3N2N=C(S3)C4=CC=CC(=C4)C |
Origin of Product |
United States |
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